(22E)-Ergosta-7,22-diene-3β-ol
(22E)-Ergosta-7,22-diene-3β-ol
Brand Name:
Vulcanchem
CAS No.:
17608-76-3
VCID:
VC0106021
InChI:
InChI=1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-8,10,18-22,24-26,29H,9,11-17H2,1-6H3/b8-7+/t19-,20+,21?,22-,24+,25-,26-,27-,28+/m0/s1
SMILES:
CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C
Molecular Formula:
C28H46O
Molecular Weight:
398.7 g/mol
(22E)-Ergosta-7,22-diene-3β-ol
CAS No.: 17608-76-3
Main Products
VCID: VC0106021
Molecular Formula: C28H46O
Molecular Weight: 398.7 g/mol
| CAS No. | 17608-76-3 |
|---|---|
| Product Name | (22E)-Ergosta-7,22-diene-3β-ol |
| Molecular Formula | C28H46O |
| Molecular Weight | 398.7 g/mol |
| IUPAC Name | (3S,9R,10S,13R,14R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C28H46O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-8,10,18-22,24-26,29H,9,11-17H2,1-6H3/b8-7+/t19-,20+,21?,22-,24+,25-,26-,27-,28+/m0/s1 |
| Standard InChIKey | QOXPZVASXWSKKU-SWNLHRSYSA-N |
| Isomeric SMILES | C[C@H](/C=C/[C@H](C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CCC4[C@@]3(CC[C@@H](C4)O)C)C |
| SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C |
| PubChem Compound | 13889661 |
| Last Modified | Nov 11 2021 |
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